Cas no 23705-37-5 (N-propylbenzenesulfonamide)

N-propylbenzenesulfonamide structure
N-propylbenzenesulfonamide structure
Product Name:N-propylbenzenesulfonamide
CAS No:23705-37-5
MF:C9H13NO2S
MW:199.27002120018
CID:3067062
PubChem ID:2165127
Update Time:2025-04-21

N-propylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Propyl-benzenesulfonamide
    • N-propylbenzenesulfonamide
    • N-n-propylbenzene-sulfonamide
    • CS-0351175
    • EN300-15930
    • Z45545165
    • AKOS000670638
    • N-PROPYL-1-BENZENESULFONAMIDE
    • 23705-37-5
    • OKPTYPHVKNNPSG-UHFFFAOYSA-N
    • SCHEMBL301798
    • HMS1703N09
    • Inchi: 1S/C9H13NO2S/c1-2-8-10-13(11,12)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
    • InChI Key: OKPTYPHVKNNPSG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NCCC)(=O)=O

Computed Properties

  • Exact Mass: 199.06669983Da
  • Monoisotopic Mass: 199.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.6Ų

N-propylbenzenesulfonamide Pricemore >>

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